Cas no 2197055-46-0 (5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester
• CAS No: 2197055-46-0
• MF: C₁₃H₁₃N₃O₄S
• MW: 307.325021505356
• MDL: MFCD30725821
• CID: 5184233
• Update Time: 2026-03-05

5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester

• MDL： MFCD30725821
• Inchi： 1S/C13H13N3O4S/c1-3-20-12(17)11-8(2)21-13(15-11)14-9-5-4-6-10(7-9)16(18)19/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： BPYSVVYXRZZXBU-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(OCC)=O)N=C1NC1=CC=CC([N+]([O-])=O)=C1

Additional information on 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester

Introduction to 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester (CAS No. 2197055-46-0)

5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester, identified by the chemical identifier CAS No. 2197055-46-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a methyl group, an amino group attached to a nitro-substituted phenyl ring, and a carboxylic acid ethyl ester moiety, which collectively contribute to its unique chemical properties and biological relevance.

The thiazole core of 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester is a critical feature that underpins its pharmacological significance. Thiazole derivatives have long been recognized for their involvement in various biological processes, making them valuable scaffolds in drug discovery. The presence of the methyl group at the 5-position of the thiazole ring may influence the compound's solubility, metabolic stability, and interactions with biological targets. Furthermore, the carboxylic acid ethyl ester functionality at the 4-position introduces a potential site for further chemical modification, enabling the synthesis of analogs with tailored properties.

One of the most compelling aspects of 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester is its connection to ongoing research in medicinal chemistry. The nitro-substituted phenylamino group is particularly noteworthy, as nitroaromatic compounds have demonstrated efficacy in various therapeutic contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The electron-withdrawing nature of the nitro group can modulate the electronic properties of the molecule, affecting its binding affinity to biological targets. This feature has prompted investigations into its potential as an intermediate in the development of novel pharmacophores.

Recent studies have highlighted the significance of 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester in exploring novel therapeutic strategies. For instance, researchers have been investigating its interaction with enzymes and receptors involved in metabolic disorders and inflammation. The structural motif shared by this compound with other bioactive thiazole derivatives suggests that it may exhibit similar mechanisms of action while offering unique advantages due to its specific substitution pattern. This has spurred interest in synthesizing derivatives that could enhance potency or selectivity for particular biological pathways.

The synthesis of 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include condensation reactions to form the thiazole ring, followed by functionalization at the 2- and 4-positions to introduce the amino and carboxylic acid ethyl ester groups, respectively. The introduction of the nitro-substituted phenylamino group requires careful control to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of pharmacological evaluation, 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester has been subjected to various in vitro assays to assess its biological activity. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The precise mechanism of action remains under investigation, but early data indicate that interactions with protein targets could lead to therapeutic benefits. These results underscore the importance of this compound as a lead structure for further development.

The potential applications of 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester extend beyond traditional pharmaceuticals. Its structural features make it a promising candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic compounds are often employed due to their stability and bioactivity. Additionally, its role as an intermediate in drug synthesis highlights its versatility in industrial settings where complex molecules are produced on a large scale.

As research continues to uncover new biological functions and synthetic possibilities for thiazole derivatives like 5-Methyl-2-(3-nitrophenylamino)-thiazole-4-carboxylic acid ethyl ester, its significance is likely to grow further. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic advancements. The compound's unique combination of structural features positions it as a valuable asset in the ongoing quest for innovative treatments across multiple disease areas.